Cas no 34086-58-3 (1-Acetyl-3-pyrrolidinone)

• Product Name: 1-Acetyl-3-pyrrolidinone
• CAS No: 34086-58-3
• MF: C₆H₉NO₂
• MW: 127.141161680222
• MDL: MFCD19690682
• CID: 1006165
• PubChem ID: 21828785
• Update Time: 2025-04-20

1-Acetyl-3-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-3-Pyrrolidinone
• 1-Acetyl-pyrrolidin-3-one
• 1-Acetylpyrrolidin-3-one
• 3-Pyrrolidinone, 1-acetyl-
• AK159618
• AM100682
• Z2278
• ST24037731
• 34086-58-3
• SCHEMBL7379323
• DS-9675
• A875109
• C74751
• AKOS022719334
• DTXSID70618570
• DB-311765
• 1-Acetyl-3-pyrrolidinone

• MDL： MFCD19690682
• Inchi： 1S/C6H9NO2/c1-5(8)7-3-2-6(9)4-7/h2-4H2,1H3
• InChI Key： QKDFXHZLODLGER-UHFFFAOYSA-N
• SMILES： O=C1CN(C(C)=O)CC1

Computed Properties

• Exact Mass: 127.06337
• Monoisotopic Mass: 127.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4
• XLogP3: -0.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 120-123°C at 0.55 mmHg
• Flash Point: 108.5±15.0 °C
• PSA: 37.38
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-Acetyl-3-pyrrolidinone Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-acylpyrrolidines